![molecular formula C12H15BrN2O2 B4394660 N-(4-bromo-3-methylphenyl)-N'-isopropylethanediamide](/img/structure/B4394660.png)
N-(4-bromo-3-methylphenyl)-N'-isopropylethanediamide
Overview
Description
N-(4-bromo-3-methylphenyl)-N'-isopropylethanediamide, also known as Br-MPA, is a synthetic compound that belongs to the family of cathinones. Cathinones are a class of synthetic stimulants that are often abused for their psychoactive effects. Br-MPA is a relatively new compound that has gained attention in the scientific community for its potential applications in research.
Mechanism of Action
The mechanism of action of N-(4-bromo-3-methylphenyl)-N'-isopropylethanediamide involves its ability to inhibit the reuptake of dopamine. Dopamine is a neurotransmitter that is involved in regulating mood, motivation, and reward. By inhibiting dopamine reuptake, N-(4-bromo-3-methylphenyl)-N'-isopropylethanediamide increases the levels of dopamine in the brain, leading to increased stimulation of dopamine receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-bromo-3-methylphenyl)-N'-isopropylethanediamide are not well understood. However, it is believed that its ability to increase dopamine levels in the brain may lead to increased motivation, euphoria, and increased alertness. It may also have effects on other neurotransmitter systems, such as serotonin and norepinephrine.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-bromo-3-methylphenyl)-N'-isopropylethanediamide in lab experiments is its potency as a dopamine reuptake inhibitor. This property makes it a useful tool for studying the role of dopamine in various physiological and pathological conditions. However, one limitation of using N-(4-bromo-3-methylphenyl)-N'-isopropylethanediamide is its potential for abuse. Researchers must take precautions to prevent the misuse of this compound.
Future Directions
There are several future directions for research on N-(4-bromo-3-methylphenyl)-N'-isopropylethanediamide. One area of interest is its potential as a treatment for various neurological and psychiatric disorders, such as Parkinson's disease and depression. Another area of interest is its potential for abuse and addiction. Further research is needed to fully understand the biochemical and physiological effects of N-(4-bromo-3-methylphenyl)-N'-isopropylethanediamide and its potential applications in research.
Scientific Research Applications
N-(4-bromo-3-methylphenyl)-N'-isopropylethanediamide has gained attention in the scientific community for its potential applications in research. It is a potent dopamine reuptake inhibitor, which means that it can increase the levels of dopamine in the brain. This property makes it a useful tool for studying the role of dopamine in various physiological and pathological conditions.
properties
IUPAC Name |
N-(4-bromo-3-methylphenyl)-N'-propan-2-yloxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN2O2/c1-7(2)14-11(16)12(17)15-9-4-5-10(13)8(3)6-9/h4-7H,1-3H3,(H,14,16)(H,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAQDELILJIWNJE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C(=O)NC(C)C)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromo-3-methylphenyl)-N'-propan-2-yloxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.